Cas no 122566-70-5 (2-Butanone,3-[(1Z)-2-(1E)-1-hexen-1-yl-2-oxidodiazenyl]-, (3S)-)

• Product Name: 2-Butanone,3-[(1Z)-2-(1E)-1-hexen-1-yl-2-oxidodiazenyl]-, (3S)-
• CAS No: 122566-70-5
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 179039
• PubChem ID: 6439127
• Update Time: 2025-04-19

2-Butanone,3-[(1Z)-2-(1E)-1-hexen-1-yl-2-oxidodiazenyl]-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,3-[(1Z)-2-(1E)-1-hexen-1-yl-2-oxidodiazenyl]-, (3S)-
• [(E)-hex-1-enyl]-oxido-[(2S)-3-oxobutan-2-yl]iminoazanium
• Maniwamycin A
• (S-(Z,E))-3-(1-Hexenyl-ONN-azoxy)-2-butanone
• 2-Butanone, 3-(1-hexenyl-ONN-azoxy)-, (S-(Z,E))-
• AC1O5R1B
• Antibiotic KA 7367A
• BRN 4308506
• KA 7367A
• LS-46800
• (-)-Maniwamycin A; Antibiotic KA 7367A; KA 7367A
• 122566-70-5
• CHEBI:202659

• Inchi： 1S/C10H18N2O2/c1-4-5-6-7-8-12(14)11-9(2)10(3)13/h7-9H,4-6H2,1-3H3/b8-7+,12-11-/t9-/m0/s1
• InChI Key： WFHYSKXBQMLHKH-VOQSLCQKSA-N
• SMILES： O=C(C)[C@H](C)/N=[N+](/C=C/CCCC)\[O-]

Computed Properties

• Exact Mass: 198.13694
• Monoisotopic Mass: 198.136828
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 2.4

Experimental Properties

• Density: 0.98
• Boiling Point: 279.3°Cat760mmHg
• Flash Point: 122.7°C
• Refractive Index: 1.476
• PSA: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azoxy compounds